2-(2,5-dioxopyrrolidin-1-yl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C17H18N2O4S/c20-15-5-6-16(21)19(15)12-17(22)18(11-13-3-1-9-23-13)8-7-14-4-2-10-24-14/h1-4,9-10H,5-8,11-12H2
• InChI Key: UNIDZCGPTURRJC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N(CCC2=CC=CS2)CC3=CC=CO3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the utility of furan and thiophene derivatives in facilitating decarboxylative Claisen rearrangement reactions, leading to the production of heteroaromatic compounds with potential pharmacological applications (Craig et al., 2005). Additionally, the manipulation of furan-2-ylidene acetates through Michael type reactions has been explored to generate pyrrol-2-ylidene-acetates, highlighting the synthetic versatility of these compounds (Sacmacl et al., 2012).

Anticancer Activity

The design and synthesis of β-aryl-α-dimethoxyphosphoryl-γ-lactams incorporating furan and thiophene units have shown cytotoxic activities against various cancer cell lines, illustrating the potential of these compounds in cancer therapy (Çınar et al., 2017).

Insecticidal Properties

Derivatives of 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, synthesized from reactions involving furan and thiophene, have been assessed for their insecticidal efficacy against the cotton leafworm, showing promise in agricultural applications (Fadda et al., 2017).

Antioxidative Activity

Heterocyclic compounds, including those with furan and thiophene rings, have been investigated for their antioxidative properties, particularly in the context of Maillard reaction products in coffee. This research underscores the potential health benefits and food preservation applications of these compounds (Yanagimoto et al., 2002).

Synthetic Methodologies

Innovative synthetic approaches have been developed to ethynylate 2-(furan-2-yl)- and 2-(thiophen-2-yl)pyrroles, contributing to the broader field of organic synthesis and providing valuable intermediates for further chemical transformations (Sobenina et al., 2014).